5-Hydroxy-6-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one

• CAS No.: 83923-91-5
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 5-hydroxy-6-methoxy-3,3-dimethyl-2H-inden-1-one
• InChI: InChI=1S/C12H14O3/c1-12(2)6-10(14)7-4-11(15-3)9(13)5-8(7)12/h4-5,13H,6H2,1-3H3
• InChI Key: HTFMEKCSJRODCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=CC(=C(C=C21)O)OC)C

Description

5-Hydroxy-6-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a three necked reaction flask equipped with a reflux condenser, a mixture of 5 g of 2,3-dihydro-5,6-dimethoxy-3,3-dimethyl-1H-inden-1-one (see example 1) and 5.5 g of sodium cyanide in 44.5 ml of dimethyl formamide was stirred at 100° C. for 40 hours. Then, the mixture was pored on an aqueous NaH2PO4 solution and extracted 4 times with ethyl acetate, dried over Na2CO3, and concentrated. The raw product was chromatographed in methylene chloride containing 1% of methanol to yield 2.5 g of white crystals. m.p. 105-107° C. MS: 206(M+), 191(100%), 163, 131, 103.